Cas no 84030-01-3 (2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime))

• Product name: 2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime)
• CAS No: 84030-01-3
• MF: C₃₁H₃₂N₄O₆
• MW: 556.608987808228
• CID: 989144

2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime) Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-1,4-benzoquinone 4,4'-[o,o'-[methylenebis(p-phenyleneiminocarbonyl)]dioxime]
• 2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime)
• 4,4'-[Methylenebis[(4,1-phenyleneiminocarbonyloxy)imino]]bis(2,6-dimethyl-2,5-cyclohexadien-1-one)

• Inchi： 1S/C31H32N4O6/c1-18-13-26(14-19(2)28(18)36)34-40-30(38)32-24-9-5-22(6-10-24)17-23-7-11-25(12-8-23)33-31(39)41-35-27-15-20(3)29(37)21(4)16-27/h5-16,26-27,34-35H,17H2,1-4H3,(H,32,38)(H,33,39)
• InChI Key： OIYSPMYMEABXRN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(=O)ONC1C=C(C)C(C(C)=C1)=O)=O)NC1C=C(C)C(C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1010
• Topological Polar Surface Area: 135